BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Protein Co-
Immunoprecipitation using Confidential-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Confidential-2

Cat. No.: B15596014

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein-protein interactions are fundamental to nearly all cellular processes. The ability to
accurately identify and quantify these interactions is crucial for understanding disease
mechanisms and developing targeted therapeutics. Co-immunoprecipitation (Co-IP) is a
powerful and widely used technique to study protein-protein interactions in their native cellular
environment.

This document provides detailed application notes and protocols for the use of Confidential-2,
a high-affinity monoclonal antibody, for the co-immunoprecipitation of its target protein, Protein
Kinase Alpha (PKA-a), and its interacting partners. PKA-a is a critical enzyme in the cyclic AMP
(cAMP) signaling pathway, and its interactions with other proteins are of significant interest in
various research and drug development contexts. These protocols and data serve as a guide
for researchers to successfully perform Co-IP experiments using Confidential-2 to investigate
the PKA-a interactome.

Data Presentation

The following table summarizes the quantitative data from a representative Co-IP experiment
using Confidential-2 to pull down PKA-a and its known interacting partner, Regulatory Subunit
I (Rla), from HEK293 cell lysates. Data was obtained through densitometric analysis of
Western blot bands.
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Experimental Input PKA-a IP PKA-a Co-IP Rla Binding
Condition (Relative Units)  (Relative Units)  (Relative Units)  Efficiency (%)
Control IgG 100 2.1 15 0.71
Confidential-2 100 85.3 78.9 92.5
PKA Activator

) 100 87.1 35.2 40.4
(Forskolin)

PKA Inhibitor (H-
89)

100 84.9 82.3 96.9

Binding Efficiency was calculated as (Co-IP Rla / IP PKA-a) * 100.

Signaling Pathway

The diagram below illustrates the canonical cCAMP signaling pathway involving PKA-a and its
regulatory subunit Rla. Activation by cAMP leads to the dissociation of the catalytic and
regulatory subunits.
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immunoprecipitation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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